Cas no 2034251-69-7 (N-({2,2'-bifuran-5-yl}methyl)-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide)

• Product name: N-({2,2'-bifuran-5-yl}methyl)-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide
• CAS No: 2034251-69-7
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• CID: 6439968
• PubChem ID: 121019198

N-({2,2'-bifuran-5-yl}methyl)-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-({2,2'-bifuran-5-yl}methyl)-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide
• 2034251-69-7
• AKOS026702351
• N-([2,2'-bifuran]-5-ylmethyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide
• N-[[5-(furan-2-yl)furan-2-yl]methyl]-1-methyl-2-propan-2-ylimidazole-4-sulfonamide
• N-({[2,2'-bifuran]-5-yl}methyl)-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide
• F6516-0869

• Inchi： 1S/C16H19N3O4S/c1-11(2)16-18-15(10-19(16)3)24(20,21)17-9-12-6-7-14(23-12)13-5-4-8-22-13/h4-8,10-11,17H,9H2,1-3H3
• InChI Key： RJBYTKVNPHNDAG-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C(C)C)=N1)(NCC1=CC=C(C2=CC=CO2)O1)(=O)=O

Computed Properties

• Exact Mass: 349.10962727g/mol
• Monoisotopic Mass: 349.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.6Ų
• XLogP3: 1.8

Additional information on N-({2,2'-bifuran-5-yl}methyl)-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide

N-({2,2'-bifuran-5-yl}methyl)-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide: A Comprehensive Overview

In the realm of organic chemistry, the compound N-({2,2'-bifuran-5-yl}methyl)-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide (CAS No. 2034251-69-7) stands out as a fascinating molecule with potential applications in various fields. This compound is characterized by its unique structure, which combines a bifuran moiety with an imidazole ring and a sulfonamide group. The bifuran system, known for its aromaticity and potential biological activity, forms the core of this molecule, while the imidazole ring and sulfonamide group contribute to its functional versatility.

Recent studies have highlighted the importance of bifuran-containing compounds in medicinal chemistry. The bifuran system has been shown to exhibit antioxidant properties, making it a valuable component in the development of new therapeutic agents. Additionally, the imidazole ring is known for its ability to act as a hydrogen bond donor or acceptor, which can enhance the bioavailability of a compound. The combination of these features in N-({2,2'-bifuran-5-yl}methyl)-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide suggests that it may have potential applications in drug design.

The synthesis of this compound involves a multi-step process that begins with the preparation of the bifuran derivative. The key steps include the formation of the imidazole ring and the introduction of the sulfonamide group. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield and purity. For instance, recent advancements in catalytic asymmetric synthesis have provided new avenues for constructing complex molecules like this one with high enantioselectivity.

One of the most intriguing aspects of N-({2,2'-bifuran-5-yl}methyl)-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide is its potential biological activity. Preliminary studies have indicated that this compound may exhibit anti-inflammatory and antiproliferative effects. These findings are particularly significant given the growing demand for novel therapeutic agents in oncology and inflammation-related diseases.

Moreover, the sulfonamide group in this compound plays a crucial role in modulating its pharmacokinetic properties. Sulfonamides are known to enhance solubility and stability, which are essential for drug delivery. Recent research has also explored the use of sulfonamides as bioisosteres in drug design, offering new possibilities for optimizing molecular properties.

In conclusion, N-({2,2'-bifuran-5-yl}methyl)-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide represents a promising molecule with diverse applications in organic chemistry and medicinal research. Its unique structure and functional groups make it an ideal candidate for further investigation into its biological activity and therapeutic potential. As research continues to uncover new insights into this compound, it is likely to play an increasingly important role in the development of innovative chemical entities.